Cas no 110473-56-8 (4-Chloro-3-nitro-beta-oxobenzenepropanoic acid ethyl ester)

• Product Name: 4-Chloro-3-nitro-beta-oxobenzenepropanoic acid ethyl ester
• CAS No: 110473-56-8
• MF: C₁₁H₁₀ClNO₅
• MW: 271.653802394867
• CID: 2108840
• Update Time: 2025-10-06

4-Chloro-3-nitro-beta-oxobenzenepropanoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(4-chloro-3-nitrophenyl)-3-oxopropanoate
• 4-chloro-3-nitro-beta-oxobenzenepropanoic acid ethyl ester
• 4-Chloro-3-nitro-beta-oxobenzenepropanoic acid ethyl ester

• Inchi： 1S/C11H10ClNO5/c1-2-18-11(15)6-10(14)7-3-4-8(12)9(5-7)13(16)17/h3-5H,2,6H2,1H3
• InChI Key： MKHNWKZPVONWGU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])C(CC(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 341
• XLogP3: 2.3
• Topological Polar Surface Area: 89.2

Additional information on 4-Chloro-3-nitro-beta-oxobenzenepropanoic acid ethyl ester

4-Chloro-3-nitro-beta-oxobenzenepropanoic acid ethyl ester: A Comprehensive Overview

The compound with CAS No. 110473-56-8, commonly referred to as 4-Chloro-3-nitro-beta-oxobenzenepropanoic acid ethyl ester, is a highly specialized organic compound with significant applications in various scientific and industrial domains. This compound is characterized by its unique structure, which includes a chlorinated aromatic ring, a nitro group, and an ethyl ester functional group. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule in research and development.

Recent studies have highlighted the potential of 4-Chloro-3-nitro-beta-oxobenzenepropanoic acid ethyl ester in the field of medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. The presence of the nitro group and the chlorinated aromatic ring contributes to its ability to interact with biological systems, making it a promising candidate for drug discovery.

In addition to its medicinal applications, this compound has also found utility in materials science. Its ability to form stable derivatives under specific reaction conditions has led to its use in the development of advanced polymers and coatings. The beta-oxo group plays a crucial role in these reactions, facilitating the formation of robust chemical bonds that enhance the durability and performance of the resulting materials.

The synthesis of 4-Chloro-3-nitro-beta-oxobenzenepropanoic acid ethyl ester involves a multi-step process that requires precise control over reaction conditions. Recent advancements in catalytic methods have improved the efficiency of its production, reducing costs and minimizing environmental impact. These developments have made it more accessible for large-scale industrial applications.

Moreover, the compound's stability under various environmental conditions has been extensively studied. Research indicates that it exhibits excellent resistance to thermal degradation and UV-induced photodegradation, which are critical factors for its use in outdoor applications such as protective coatings and agricultural films.

Looking ahead, ongoing research is focused on optimizing the compound's properties for even broader applications. Scientists are exploring methods to enhance its bioavailability for pharmaceutical uses while simultaneously investigating its potential as a building block for advanced nanomaterials.

In conclusion, 4-Chloro-3-nitro-beta-oxobenzenepropanoic acid ethyl ester is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial production.